Cas no 17119-15-2 (3-Hydroxymandelic acid)

• Product Name: 3-Hydroxymandelic acid
• CAS No: 17119-15-2
• MF: C₈H₈O₄
• MW: 168.146722793579
• CID: 198567
• PubChem ID: 57651502
• Update Time: 2025-07-02

3-Hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-2-(3-hydroxyphenyl)acetic acid
• 3-Hydroxymandelic Acid
• Benzeneacetic acid, a,3-dihydroxy-
• 3-Hydroxy-mandelsaeure
• 3-Hydroxyphenylglycolic acid
• MHMA
• M-hydroxymandelate
• m-Hydroxymandelic acid
• Einecs 241-182-3
• DL-3-HydroxyMandelic Acid
• α,3-Dihydroxybenzeneacetic acid
• 3,α-Dihydroxybenzeneacetic acid
• alpha,3-Dihydroxybenzeneacetic acid
• 3-Hydroxymandelic acid >=97.0% (T)
• Hydroxy(3-hydroxyphenyl)acetic acid
• OLSDAJRAVOVKLG-UHFFFAOYSA-N
• dl-Hydroxy(m-hydroxyphenyl)acetic acid
• 3-Hydroxymandelate
• Mandelic acid, m-hydroxy-
• DL-3-Hydroxymandelate
• Benzeneacetic acid, .alpha.,3-dihydroxy-
• meta-hydroxymandelic acid
• bmse000573
• SCHE
• m-hydroxy-(6CI,7CI,8CI)Mandelic acid
• 3-HYDROXYMANDELIC ACID, (+/-)-
• NS00014719
• 2-hydroxy-2-(3-hydroxyphenyl)ethanoic acid
• SCHEMBL1840382
• J-010698
• 537K5QMU5F
• PD099469
• 3-HYDROXYMANDELICACID
• Benzeneacetic acid, ?,3-dihydroxy-
• Hydroxy(3-hydroxyphenyl)acetic acid #
• SB85224
• 2-hydroxy-2-(3-hydroxyphenyl)aceticacid
• UNII-537K5QMU5F
• AS-64759
• FT-0615846
• 3-Hydroxymandelic acid, >=97.0% (T)
• (+/-)-3-hydroxymandelic acid
• MFCD00042723
• CS-W016042
• m-hydroxy-(6CI,7CI,8CI)Mandelate
• A811304
• CHEBI:86553
• AKOS009157988
• Q10395567
• 17119-15-2
• DTXSID70864737
• HY-W015326
• A12143
• 3-Hydroxymandelic acid

• MDL： MFCD00042723
• Inchi： 1S/C8H8O4/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7,9-10H,(H,11,12)
• InChI Key： OLSDAJRAVOVKLG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.1
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Beige powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 128-132 °C
• Boiling Point: 424.3±30.0 °C at 760 mmHg
• Flash Point: 224.5±21.1 °C
• Refractive Index: 1.637
• PSA: 77.76000
• LogP: 0.51020
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Hydroxymandelic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 3-Hydroxymandelic acid

Research Brief on 3-Hydroxymandelic Acid (CAS: 17119-15-2): Recent Advances and Applications

3-Hydroxymandelic acid (CAS: 17119-15-2) is a key metabolite in the phenylalanine and tyrosine metabolic pathways, playing a significant role in both biochemical research and pharmaceutical applications. Recent studies have highlighted its potential as a biomarker for certain metabolic disorders and its utility in synthetic chemistry for the production of fine chemicals and pharmaceuticals. This brief consolidates the latest findings on 3-Hydroxymandelic acid, focusing on its synthesis, biological significance, and emerging applications in drug development.

One of the most notable advancements in the study of 3-Hydroxymandelic acid is its role in the biosynthesis of L-DOPA, a precursor to neurotransmitters such as dopamine. Researchers have developed novel enzymatic pathways utilizing 3-Hydroxymandelic acid as an intermediate, significantly improving the yield and purity of L-DOPA production. These methods not only enhance the efficiency of pharmaceutical manufacturing but also reduce environmental impact compared to traditional chemical synthesis routes.

In the realm of diagnostics, 3-Hydroxymandelic acid has been identified as a potential biomarker for neuroendocrine tumors and certain genetic disorders like phenylketonuria (PKU). Recent clinical studies have demonstrated that elevated levels of 3-Hydroxymandelic acid in urine or plasma can serve as an early indicator of these conditions, enabling timely intervention. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to detect and quantify this metabolite with high precision, paving the way for its integration into routine diagnostic protocols.

From a synthetic chemistry perspective, 3-Hydroxymandelic acid has garnered attention as a chiral building block for the synthesis of optically active pharmaceuticals. Its hydroxyl and carboxyl functional groups make it a versatile intermediate for the construction of complex molecules. Recent publications have detailed innovative catalytic methods for the asymmetric synthesis of 3-Hydroxymandelic acid derivatives, which are being explored for their therapeutic potential in treating neurodegenerative diseases and cancer.

Despite these promising developments, challenges remain in the large-scale production and purification of 3-Hydroxymandelic acid. Current research is focused on optimizing microbial fermentation processes and developing cost-effective purification techniques to meet the growing demand for high-purity 3-Hydroxymandelic acid in both research and industrial applications. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 3-Hydroxymandelic acid (CAS: 17119-15-2) continues to be a molecule of significant interest in the chemical, biological, and pharmaceutical sciences. Its dual role as a metabolic intermediate and a synthetic precursor underscores its versatility and potential for future applications. Ongoing research is likely to uncover new therapeutic and diagnostic uses for this compound, solidifying its importance in the field of biomedicine.